Cas no 113571-09-8 (Benzothiazole,7-chloro-2,4-dimethyl-)

• Product Name: Benzothiazole,7-chloro-2,4-dimethyl-
• CAS No: 113571-09-8
• MF: C₉H₈ClNS
• MW: 197.684519767761
• CID: 106063
• PubChem ID: 23571344
• Update Time: 2025-04-18

Benzothiazole,7-chloro-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,7-chloro-2,4-dimethyl-
• Benzothiazole, 7-chloro-2,4-dimethyl- (9CI)
• Benzothiazole,7-chloro-2,4-dimethyl-(9ci)
• 7-chloro-2,4-dimethyl-1,3-benzothiazole
• SCHEMBL12584953
• 113571-09-8

• Inchi： 1S/C9H8ClNS/c1-5-3-4-7(10)9-8(5)11-6(2)12-9/h3-4H,1-2H3
• InChI Key： GMMMPBJYRWSSHH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C2=C1SC(C)=N2

Computed Properties

• Exact Mass: 197.00674
• Monoisotopic Mass: 197.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 3.8

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles